Cas no 20421-35-6 ((2S)-2-(4-chlorophenoxy)propanoic Acid)

• Product Name: (2S)-2-(4-chlorophenoxy)propanoic Acid
• CAS No: 20421-35-6
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 1393674
• PubChem ID: 736072
• Update Time: 2025-11-02

(2S)-2-(4-chlorophenoxy)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(4-chlorophenoxy)-, (2S)-
• (2S)-2-(4-chlorophenoxy)propanoic Acid

• Inchi： 1S/C9H9ClO3/c1-6(9(11)12)13-8-4-2-7(10)3-5-8/h2-6H,1H3,(H,11,12)/t6-/m0/s1
• InChI Key： DKHJWWRYTONYHB-LURJTMIESA-N
• SMILES： ClC1C=CC(=CC=1)O[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 200.02407

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids

Additional information on (2S)-2-(4-chlorophenoxy)propanoic Acid

Comprehensive Guide to (2S)-2-(4-chlorophenoxy)propanoic Acid (CAS No. 20421-35-6): Properties, Applications, and Market Insights

(2S)-2-(4-chlorophenoxy)propanoic Acid (CAS No. 20421-35-6) is a chiral carboxylic acid derivative widely recognized for its role in agrochemicals and pharmaceutical intermediates. This compound, often referred to as 2-(4-chlorophenoxy)propionic acid, belongs to the phenoxyalkanoic acid family, which has gained significant attention due to its herbicidal properties and potential applications in sustainable agriculture. Researchers and manufacturers frequently search for CAS 20421-35-6 specifications, 2-(4-chlorophenoxy)propanoic acid synthesis, and chiral phenoxy acid applications, reflecting its industrial importance.

The molecular structure of (2S)-2-(4-chlorophenoxy)propanoic Acid features a stereocenter at the 2-position, making it an interesting subject for studies on enantioselective synthesis and chiral resolution. Recent trends in green chemistry have spurred interest in environmentally friendly production methods for 20421-35-6, with many scientists exploring biocatalytic approaches. The compound's herbicidal activity mechanism has also been a focus of agricultural research, particularly in developing selective weed control solutions that minimize environmental impact.

From a commercial perspective, 2-(4-chlorophenoxy)propionic acid price trends and global suppliers of CAS 20421-35-6 are frequently searched terms in the chemical marketplace. The compound serves as a key intermediate in synthesizing various crop protection agents and has shown potential in pharmaceutical applications, particularly in developing anti-inflammatory derivatives. Quality parameters such as optical purity of (2S)-isomer and analytical methods for 20421-35-6 remain crucial for end-users in regulated industries.

Recent advancements in chiral separation techniques have improved the commercial availability of enantiomerically pure (2S)-2-(4-chlorophenoxy)propanoic Acid. This development aligns with the growing demand for single-isomer compounds in precision agriculture and targeted drug development. Analytical chemists often search for HPLC methods for 2-(4-chlorophenoxy)propanoic acid and spectroscopic characterization data, highlighting the need for reliable quality control protocols.

The environmental fate of phenoxyalkanoic acid derivatives like CAS 20421-35-6 has become a significant research area, with studies focusing on biodegradation pathways and ecotoxicity profiles. Regulatory agencies worldwide maintain strict guidelines for compounds in this class, making compliance documentation for 2-(4-chlorophenoxy)propionic acid another important search category among industrial users.

In material science applications, researchers have explored (2S)-2-(4-chlorophenoxy)propanoic Acid as a building block for liquid crystals and specialty polymers. The compound's ability to form hydrogen-bonded networks has attracted attention in crystal engineering studies, with many publications detailing its supramolecular chemistry properties. These diverse applications contribute to the compound's growing market presence across multiple industries.

Manufacturing processes for CAS 20421-35-6 continue to evolve, with particular emphasis on atom-efficient synthesis routes and waste minimization strategies. Process chemists frequently investigate continuous flow production of 2-(4-chlorophenoxy)propanoic acid as part of Industry 4.0 initiatives in chemical manufacturing. These technological advancements address both economic and environmental considerations in large-scale production.

Safety data for (2S)-2-(4-chlorophenoxy)propanoic Acid remains a critical resource for industrial users, with particular attention to handling precautions and storage stability information. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with this chemical compound. Material Safety Data Sheets (MSDS) for 20421-35-6 provide essential guidance for workplace safety.

The future outlook for 2-(4-chlorophenoxy)propionic acid derivatives appears promising, with ongoing research into novel applications in both agrochemical and pharmaceutical sectors. As regulatory landscapes evolve and sustainability becomes increasingly important, innovations in green synthesis of CAS 20421-35-6 and its derivatives will likely shape market dynamics in the coming years.